4-(benzoylamino)cyclohexanecarboxylic acid

• IUPAC Name: 4-benzamidocyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H17NO3/c16-13(10-4-2-1-3-5-10)15-12-8-6-11(7-9-12)14(17)18/h1-5,11-12H,6-9H2,(H,15,16)(H,17,18)
• InChI Key: PFTKGHOYESQATJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)O)NC(=O)C2=CC=CC=C2
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

4-(Benzoylamino)cyclohexanecarboxylic acid, also known as Boc-Cyclohexane, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is a derivative of cyclohexane and is widely used as a building block in the synthesis of various biologically active molecules.

Mechanism of Action

The mechanism of action of 4-(benzoylamino)cyclohexanecarboxylic acidane is not well understood. However, it is believed to work by protecting the amino group of amino acids during peptide synthesis. This protection allows for the selective deprotection of other functional groups, leading to the synthesis of specific peptides and amino acids.
Biochemical and Physiological Effects:
4-(benzoylamino)cyclohexanecarboxylic acidane has no known biochemical or physiological effects. It is used solely as a building block in the synthesis of various biologically active molecules.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(benzoylamino)cyclohexanecarboxylic acidane is its ability to selectively protect the amino group of amino acids during peptide synthesis. This protection allows for the synthesis of specific peptides and amino acids. However, one of the major limitations of using 4-(benzoylamino)cyclohexanecarboxylic acidane is its high cost and limited availability.

Future Directions

There are several future directions for the use of 4-(benzoylamino)cyclohexanecarboxylic acidane in scientific research. One of the major areas of interest is the development of new methods for the synthesis of peptides and amino acids using 4-(benzoylamino)cyclohexanecarboxylic acidane as a protecting group. Another area of interest is the development of new drugs and pharmaceuticals using 4-(benzoylamino)cyclohexanecarboxylic acidane as a building block. Additionally, there is a growing interest in the use of 4-(benzoylamino)cyclohexanecarboxylic acidane in the field of nanotechnology for the synthesis of various nanomaterials.

Synthesis Methods

The synthesis of 4-(benzoylamino)cyclohexanecarboxylic acidane involves the reaction between cyclohexanecarboxylic acid and benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the resulting product is purified through recrystallization.

Scientific Research Applications

4-(benzoylamino)cyclohexanecarboxylic acidane has been extensively used in scientific research as a building block in the synthesis of various biologically active molecules such as peptides and amino acids. It is used as a protecting group for the amino group of amino acids during peptide synthesis. 4-(benzoylamino)cyclohexanecarboxylic acidane is also used in the synthesis of various drugs and pharmaceuticals.